Cas no 1003521-50-3 (3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1003521-50-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5942994
• PubChem ID: 8077309
• Update Time: 2025-05-19

3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 1003521-50-3
• AKOS000148708
• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(2-methylphenyl)-
• Z285165506
• 3,5-Dimethyl-1-(o-tolyl)-1H-pyrazole-4-carboxylic acid
• DTXSID201176169
• EN300-12771033

• Inchi： 1S/C13H14N2O2/c1-8-6-4-5-7-11(8)15-10(3)12(13(16)17)9(2)14-15/h4-7H,1-3H3,(H,16,17)
• InChI Key： QBWKJLWULGTVGK-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C2C=CC=CC=2C)C=1C)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Guide to 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1003521-50-3)

3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1003521-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid uses" or "CAS 1003521-50-3 suppliers" to explore its applications and sourcing options.

The molecular structure of 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid features a pyrazole ring substituted with methyl groups at the 3 and 5 positions, along with a 2-methylphenyl group at the 1-position and a carboxylic acid functional group at the 4-position. This configuration contributes to its reactivity and potential as a building block in drug discovery. Common queries like "pyrazole-4-carboxylic acid derivatives" and "synthesis of 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid" highlight the growing interest in its chemical properties.

In pharmaceutical applications, 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid serves as a key intermediate for developing anti-inflammatory agents and antimicrobial compounds. Its structural versatility allows for modifications that enhance bioactivity, addressing current healthcare challenges such as antibiotic resistance. Searches for "pyrazole derivatives in medicine" or "CAS 1003521-50-3 pharmacological applications" reflect this trend.

The agrochemical industry also benefits from 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid, where it is utilized in the synthesis of crop protection agents. Its role in creating herbicides and pesticides aligns with the increasing demand for sustainable agricultural solutions. Queries such as "pyrazole-based agrochemicals" or "1003521-50-3 in agriculture" underscore its relevance in this sector.

From a commercial perspective, 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid is supplied by specialized chemical manufacturers and distributors. Procurement professionals often search for "buy 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid" or "CAS 1003521-50-3 price" to identify reliable sources. The compound's purity, typically ≥95% or higher, is a critical factor for research and industrial applications.

Recent advancements in green chemistry have also influenced the synthesis and application of 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid. Researchers are exploring eco-friendly synthetic routes to minimize environmental impact, responding to queries like "sustainable synthesis of pyrazole derivatives." This aligns with global trends toward environmentally friendly chemical processes.

In summary, 3,5-dimethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1003521-50-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its structural features, coupled with growing industrial and academic interest, make it a subject of ongoing research and development. Whether you're investigating "pyrazole-4-carboxylic acid properties" or "applications of CAS 1003521-50-3," this compound offers a wealth of opportunities for innovation.